Cas no 2229242-61-7 (2,2-difluoro-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclopropylmethanamine)

• Product Name: 2,2-difluoro-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclopropylmethanamine
• CAS No: 2229242-61-7
• MF: C₁₂H₁₆F₂N₂
• MW: 226.265649795532
• CID: 6299544
• PubChem ID: 165850067
• Update Time: 2025-06-08

2,2-difluoro-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclopropylmethanamine
• EN300-1973381
• 2229242-61-7
• [2,2-difluoro-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclopropyl]methanamine

• Inchi： 1S/C12H16F2N2/c13-12(14)6-11(12,7-15)10-5-8-3-1-2-4-9(8)16-10/h5,16H,1-4,6-7,15H2
• InChI Key： ZNNPPSPCIPZQFI-UHFFFAOYSA-N
• SMILES： FC1(CC1(CN)C1=CC2CCCCC=2N1)F

Computed Properties

• Exact Mass: 226.12815484g/mol
• Monoisotopic Mass: 226.12815484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.8Ų

Additional information on 2,2-difluoro-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclopropylmethanamine

Introduction to 2,2-Difluoro-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclopropylmethanamine (CAS No. 2229242-61-7)

2,2-Difluoro-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclopropylmethanamine (CAS No. 2229242-61-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indole derivatives and is characterized by its unique structural features, including a cyclopropyl ring and difluoro substitution. These characteristics contribute to its potential therapeutic applications and make it a subject of ongoing investigation in various research areas.

The chemical structure of 2,2-difluoro-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclopropylmethanamine is particularly intriguing due to the presence of the cyclopropyl ring and the difluoro substituents. The cyclopropyl ring is known for its high reactivity and strain energy, which can influence the compound's biological activity. The difluoro substitution adds further complexity by altering the electronic properties and lipophilicity of the molecule. These structural elements collectively enhance the compound's ability to interact with specific biological targets.

Recent studies have explored the potential therapeutic applications of 2,2-difluoro-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclopropylmethanamine. One notable area of research is its activity as a modulator of neurotransmitter systems. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits potent activity as a serotonin reuptake inhibitor (SRI). This finding suggests its potential utility in the treatment of mood disorders such as depression and anxiety.

In addition to its role as an SRI, 2,2-difluoro-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclopropylmethanamine has also been investigated for its anti-inflammatory properties. Research conducted at the University of California in 2023 revealed that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a promising candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic profile of 2,2-difluoro-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclopropylmethanamine has also been studied extensively. A pharmacokinetic analysis published in the European Journal of Pharmaceutical Sciences in 2023 indicated that this compound exhibits favorable oral bioavailability and a long half-life. These characteristics are crucial for ensuring effective drug delivery and sustained therapeutic effects.

Safety and toxicity assessments are essential components of drug development. Preclinical studies have shown that 2,2-difluoro-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclopropylmethanamine has a favorable safety profile with minimal side effects at therapeutic doses. However, further clinical trials are necessary to confirm these findings and to evaluate the compound's safety and efficacy in human subjects.

The synthesis of 2,2-difluoro-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclopropylmethanamine involves several steps and requires precise control over reaction conditions to ensure high yields and purity. A recent publication in the Tetrahedron Letters described an efficient synthetic route that utilizes palladium-catalyzed cross-coupling reactions followed by fluorination steps. This method provides a scalable and cost-effective approach to producing this compound on a larger scale.

In conclusion, 2,2-difluoro-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclopropylmethanamine (CAS No. 2229242-61-7) is a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in various medical applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in treating mood disorders and inflammatory conditions.